Cas no 156706-72-8 (N6-Dimethylaminomethylidene isoguanosine)

• Product Name: N6-Dimethylaminomethylidene isoguanosine
• CAS No: 156706-72-8
• MF: C₁₃H₁₈N₆O₅
• MW: 338.319221973419
• CID: 2952002
• Update Time: 2025-05-19

N6-Dimethylaminomethylidene isoguanosine Chemical and Physical Properties

Names and Identifiers

• N-[(二甲基氨基)亚甲基]-1,2-二氢-2-氧代腺苷
• N6-DiMethylaMinoMethylidene isoguanosine
• N-[(Dimethylamino)methylene]-1,2-dihydro-2-oxoadenosine
• N'-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1H-purin-6-yl]-N,N-dimethylmethanimidamide
• N'-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-3,9-dihydro-2H-purin-6-yl)-N,N-dimethylformimidamide
• Adenosine, N-[(dimethylamino)methylene]-1,2-dihydro-2-oxo- (9CI)
• N6-Dimethylaminomethylidene isoguanosine

• Inchi： 1S/C13H18N6O5/c1-18(2)4-15-10-7-11(17-13(23)16-10)19(5-14-7)12-9(22)8(21)6(3-20)24-12/h4-6,8-9,12,20-22H,3H2,1-2H3,(H,16,17,23)/b15-4-/t6-,8-,9-,12-/m1/s1
• InChI Key： VBDFGPWFFLJGON-HTRDNUTPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(/N=C\N(C)C)NC(N=C12)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 657
• XLogP3: -2.6
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.77±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7.4 g/l) (25 º C),

Additional information on N6-Dimethylaminomethylidene isoguanosine

N6-Dimethylaminomethylidene Isoguanosine: A Comprehensive Overview

N6-Dimethylaminomethylidene isoguanosine (CAS No. 156706-72-8) is a unique and intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including nucleic acid chemistry, drug discovery, and therapeutic development. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to N6-Dimethylaminomethylidene isoguanosine.

The molecular formula of N6-Dimethylaminomethylidene isoguanosine is C13H18N6O5, with a molecular weight of approximately 342.31 g/mol. The compound features a modified guanosine backbone, where the N6 position is substituted with a dimethylaminomethylidene group. This structural modification imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various scientific investigations.

In terms of chemical synthesis, N6-Dimethylaminomethylidene isoguanosine can be synthesized through a series of well-defined steps involving nucleophilic substitution and condensation reactions. The synthesis process typically starts with the protection of the hydroxyl groups on the ribose sugar moiety of guanosine, followed by the introduction of the dimethylaminomethylidene group at the N6 position. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader use in research and development.

The biological activities of N6-Dimethylaminomethylidene isoguanosine have been extensively studied in recent years. One of the key areas of interest is its potential as an antiviral agent. Research has shown that this compound exhibits significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral replication processes, potentially through interactions with viral RNA or proteins. These findings have sparked interest in exploring N6-Dimethylaminomethylidene isoguanosine as a lead compound for developing new antiviral therapies.

Beyond antiviral applications, N6-Dimethylaminomethylidene isoguanosine has also shown promise in other therapeutic areas. For instance, studies have demonstrated its potential as an anticancer agent. In vitro experiments have revealed that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast and lung cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inducing apoptosis and disrupting cell cycle progression. These findings highlight the versatility of N6-Dimethylaminomethylidene isoguanosine as a multifaceted therapeutic agent.

In addition to its direct biological activities, N6-Dimethylaminomethylidene isoguanosine has been explored as a tool for probing nucleic acid structure and function. The modified guanosine backbone allows for the incorporation of this compound into oligonucleotides, enabling researchers to study the effects of specific modifications on RNA structure and stability. This application has significant implications for understanding fundamental biological processes and developing new diagnostic tools.

The pharmacokinetic properties of N6-Dimethylaminomethylidene isoguanosine have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These characteristics suggest that N6-Dimethylaminomethylidene isoguanosine could be developed into a viable drug candidate with appropriate formulation strategies.

In conclusion, N6-Dimethylaminomethylidene isoguanosine (CAS No. 156706-72-8) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique chemical structure confers distinct biological activities that make it a valuable candidate for further research and development. Ongoing studies continue to uncover new insights into the mechanisms underlying its therapeutic potential, paving the way for innovative treatments in various medical fields.